N-(10-(1-pyrenyl)decanoyl)glucocerebroside
N-(10-(1-pyrenyl)decanoyl)glucocerebroside
Brand Name:
Vulcanchem
CAS No.:
110668-37-6
VCID:
VC0034694
InChI:
InChI=1S/C50H73NO8/c1-2-3-4-5-6-7-8-9-10-11-14-17-20-26-42(53)41(35-58-50-49(57)48(56)47(55)43(34-52)59-50)51-44(54)27-21-18-15-12-13-16-19-23-36-28-29-39-31-30-37-24-22-25-38-32-33-40(36)46(39)45(37)38/h20,22,24-26,28-33,41-43,47-50,52-53,55-57H,2-19,21,23,27,34-35H2,1H3,(H,51,54)/b26-20+/t41-,42+,43+,47+,48-,49+,50+/m0/s1
SMILES:
CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)CCCCCCCCCC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)O
Molecular Formula:
C50H73NO8
Molecular Weight:
816.1 g/mol
N-(10-(1-pyrenyl)decanoyl)glucocerebroside
CAS No.: 110668-37-6
Main Products
VCID: VC0034694
Molecular Formula: C50H73NO8
Molecular Weight: 816.1 g/mol
| CAS No. | 110668-37-6 |
|---|---|
| Product Name | N-(10-(1-pyrenyl)decanoyl)glucocerebroside |
| Molecular Formula | C50H73NO8 |
| Molecular Weight | 816.1 g/mol |
| IUPAC Name | N-[(E,2S,3R)-3-hydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-4-en-2-yl]-10-pyren-1-yldecanamide |
| Standard InChI | InChI=1S/C50H73NO8/c1-2-3-4-5-6-7-8-9-10-11-14-17-20-26-42(53)41(35-58-50-49(57)48(56)47(55)43(34-52)59-50)51-44(54)27-21-18-15-12-13-16-19-23-36-28-29-39-31-30-37-24-22-25-38-32-33-40(36)46(39)45(37)38/h20,22,24-26,28-33,41-43,47-50,52-53,55-57H,2-19,21,23,27,34-35H2,1H3,(H,51,54)/b26-20+/t41-,42+,43+,47+,48-,49+,50+/m0/s1 |
| Standard InChIKey | VPLAPDLWNKTQOP-NFXMJHJRSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)NC(=O)CCCCCCCCCC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)O |
| SMILES | CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)CCCCCCCCCC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)O |
| Canonical SMILES | CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)CCCCCCCCCC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)O |
| Synonyms | N-(10-(1-pyrenyl)decanoyl)glucocerebroside PyrGlcCe |
| PubChem Compound | 6439235 |
| Last Modified | Nov 11 2021 |
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